Cas no 2229614-54-2 (2-chloro-6-methyl-4-(nitromethyl)pyridine)

• Product Name: 2-chloro-6-methyl-4-(nitromethyl)pyridine
• CAS No: 2229614-54-2
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 5943671
• PubChem ID: 165798935
• Update Time: 2025-05-20

2-chloro-6-methyl-4-(nitromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methyl-4-(nitromethyl)pyridine
• EN300-1995442
• 2229614-54-2

• Inchi： 1S/C7H7ClN2O2/c1-5-2-6(4-10(11)12)3-7(8)9-5/h2-3H,4H2,1H3
• InChI Key： ITYZXJBPORDOMW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-chloro-6-methyl-4-(nitromethyl)pyridine

Comprehensive Overview of 2-Chloro-6-methyl-4-(nitromethyl)pyridine (CAS No. 2229614-54-2): Properties, Applications, and Industry Insights

2-Chloro-6-methyl-4-(nitromethyl)pyridine (CAS No. 2229614-54-2) is a specialized nitro-substituted pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-methyl-nitro functional group arrangement, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a pyridine ring core with strategic substitutions, enables diverse reactivity patterns, making it valuable for constructing complex molecules.

In recent years, the demand for nitromethyl-containing heterocycles like 2-chloro-6-methyl-4-(nitromethyl)pyridine has surged due to their role in developing crop protection agents and pharmaceutical precursors. Researchers highlight its potential in pesticide formulations, where the nitro group enhances bioactivity against pests while maintaining environmental compatibility. The compound’s selective reactivity also aligns with green chemistry trends, addressing industry demands for sustainable synthesis methods.

The synthesis of CAS No. 2229614-54-2 typically involves nitroalkylation reactions under controlled conditions, with yields optimized through catalyst selection. Analytical studies confirm its stability as a crystalline solid, though storage recommendations emphasize protection from moisture to prevent degradation. Advanced techniques like HPLC and NMR spectroscopy are employed for purity verification, ensuring compliance with industrial-grade standards.

From a commercial perspective, 2-chloro-6-methyl-4-(nitromethyl)pyridine is often sourced for custom synthesis projects, particularly in contract research organizations (CROs). Market analyses indicate growing procurement from regions with robust fine chemical manufacturing infrastructures, such as North America and Asia-Pacific. Suppliers frequently list it under categories like building blocks for drug discovery or agrochemical intermediates, reflecting its cross-sector utility.

Emerging applications include explorations in material science, where its electron-withdrawing nitro group contributes to designing organic semiconductors. Additionally, patents referencing nitromethylpyridine derivatives suggest expanding use in catalysis and ligand design. These developments position CAS No. 2229614-54-2 as a compound of enduring relevance amid evolving technological needs.

Safety assessments classify 2-chloro-6-methyl-4-(nitromethyl)pyridine as requiring standard laboratory precautions, with SDS documentation emphasizing proper ventilation and PPE. Regulatory status varies by jurisdiction, but it generally falls outside restricted lists, facilitating global trade. Environmental impact studies focus on its biodegradation pathways, with data supporting its lower ecotoxicity compared to older nitroaromatics.

For researchers querying "nitromethylpyridine synthesis methods" or "pyridine derivatives in agrochemicals," this compound exemplifies innovation in heterocyclic chemistry. Its balanced reactivity profile and commercial accessibility make it a pragmatic choice for high-value chemical production. Future directions may explore its enantioselective transformations or hybrid scaffolds for next-generation bioactive compounds.